Cas no 1803586-25-5 (N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride)

• Product Name: N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride
• CAS No: 1803586-25-5
• CID: 4616449
• PubChem ID: 86775326
• Update Time: 2025-06-12

N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride

Introduction to N-(3-aminopropyl)-2-bromo-5-methoxybenzamide Hydrochloride (CAS No. 1803586-25-5)

N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride, identified by its CAS number 1803586-25-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group attached to a propyl chain and the combination of bromine and methoxy substituents on the benzene ring, contribute to its unique chemical properties and reactivity.

The benzamide core is a well-documented pharmacophore in medicinal chemistry, often serving as a key structural element in the design of drugs targeting various diseases. The introduction of a bromine atom at the 2-position and a methoxy group at the 5-position further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets. This specific arrangement has been explored in numerous studies aiming to develop novel compounds with improved pharmacokinetic profiles and reduced side effects.

In recent years, there has been a growing interest in benzamide derivatives as potential candidates for treating neurological disorders, inflammatory conditions, and infectious diseases. The amine functionalities in N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride provide opportunities for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. For instance, the propyl chain can be leveraged to enhance blood-brain barrier penetration, while the bromine and methoxy groups may influence metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzamide moiety is known to exhibit inhibitory activity against various enzymes and receptors, making it a valuable starting point for designing molecules with targeted action. The bromine substituent, in particular, has been shown to enhance binding interactions with certain protein targets, thereby increasing the compound's efficacy. This has led to several studies investigating its role in modulating pathways associated with cancer progression and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding affinity of this compound to various biological targets with high accuracy. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the drug discovery process.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This improved solubility is crucial for achieving optimal bioavailability and therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production and clinical trials.

In clinical research, N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride has been investigated for its potential role in modulating inflammatory responses. Studies have suggested that benzamide derivatives can interact with specific inflammatory pathways, leading to reduced cytokine production and attenuated immune responses. This makes them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The unique combination of substituents in this compound may further enhance its anti-inflammatory properties compared to simpler benzamide derivatives.

The synthesis of N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of 5-methoxybenzoic acid followed by amide bond formation with 3-amino пропилен амин. Advances in synthetic methodologies have enabled more efficient production processes, reducing waste generation and improving scalability.

The pharmacological profile of this compound is still under extensive investigation, but preliminary results are encouraging. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation, suggesting potential applications in oncology research. Furthermore, its interaction with neurotransmitter receptors has raised interest in its possible use as an adjunct therapy for neurological disorders.

The future directions for research on N-(3-aminopropyl)-2-bromo-5-methoxybenzamide hydrochloride include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Combination therapies involving this compound with other drugs may also be explored to enhance therapeutic outcomes. As our understanding of biological pathways continues to evolve, new opportunities for utilizing this versatile scaffold are likely to emerge.